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ITO/.../AIPcCI:Ceol.../IAg ~0.87V 6.18 mA/cm? 0.59 ~3.0% (est.) [1]
(Bulk Heterojunction)
ITO/.../AIPcCl:Ceol.../Ag ~0.87V 4.52 mA/cmz 0.59 ~2.3% (est.) [1]
(Planar Heterojunction)
ITO/.../ICuPc:Ceol.../Ag (Bulk  ~0.48V 7.19 mA/cm? 0.60 ~2.1% (est.) [1]

Heterojunction)

Experimental Protocols

The performance data in the table above was obtained through the following experimental methods [1]:
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e Device Fabrication: Organic photovoltaic (OPV) cells were fabricated on patterned ITO (Indium Tin
Oxide) glass substrates.

e Material Deposition: All organic layers, including the AIPcCl donor and Ceo acceptor, were deposited
using vacuum thermal evaporation at a pressure of 1x10~° Torr.

¢ Device Architecture: Both planar heterojunction (sequential layer-by-layer deposition) and bulk
heterojunction (co-deposited mixture of donor and acceptor materials) structures were created and
compared.

e Performance Measurement: The current density-voltage (J-V) characteristics were measured under
simulated AM 1.5G solar illumination to determine Vg, Jg¢, FF, and PCE.

The following diagram illustrates the core experimental workflow for fabricating and testing these organic

solar cells.
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Key Findings and Context

e Primary Advantage of AICIPc: The fundamental advantage of using AICIPc over a common
benchmark material like Copper Phthalocyanine (CuPc) is its ability to achieve a significantly higher
open-circuit voltage (Vgoc). This is attributed to its higher HOMO (Highest Occupied Molecular

Orbital) energy level, which is about 0.5 eV higher than that of CuPc [1].
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o Performance Trade-off: While AICIPc boosts voltage, the short-circuit current (Jgc) in the studied

devices was somewhat lower than that of the comparable CuPc/Cso devices [1]. Optimizing current
output remains an area for further development.

e Material Processing Considerations: For evaporated Ceo layers, the purity of the source material is
critical. Research shows that using sublimed Ceo (99.95% pure) prevents performance degradation
and ensures reproducibility over multiple evaporation cycles, which is vital for industrial application

[2].

Research Outlook

The field of organic photovoltaics has evolved significantly. While AICIPc/Ceéo was studied as an
improvement on early small-molecule systems, current research is heavily focused on non-fullerene

acceptors (NFAs), which have pushed single-junction organic solar cell efficiencies well beyond 18% [3].

For a comprehensive and up-to-date performance comparison, I suggest you:

e Search specialized databases like the National Renewable Energy Laboratory (NREL) chart on

solar cell efficiencies.

¢ Use academic search engines with keywords such as "non-fullerene acceptor review," "high-
efficiency small molecule OPV," or "phthalocyanine non-fullerene solar cell” to find the most
recent literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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